Cas no 12124-99-1 (ammonium hydrogensulfide)

Ammonium hydrogen sulfide is a chemical,English name isAmmonium hydrogen sulfide.Its appearance is white orthorhombic crystals,The chemical formula isNH4HS,Soluble in water and ethanol,Form a white solution,Turns yellow.It is often used to detect metal ions.Make lubricant.This product should be sealed in a cool place for storage.

ammonium hydrogensulfide structure

ammonium hydrogensulfide structure

Product Name:ammonium hydrogensulfide

CAS No:12124-99-1

Molecular Formula:H₅NS

Molecular Weight:51.11140

CID:895892

ammonium hydrogensulfide Properties

Names and Identifiers

- ammonium hydrogensulfide
- Ammonium bisulfide
- azanium,sulfanide
- Ammonium hydrogensulphide
- Ammonium hydrosulfide
- Ammonium mercaptan
- Ammonium sulfhydrate
- Ammonium sulfide (NH4SH)
- FEMA No. 2053
- Monoammonium sulfide
- Sirnik amonny [Czech]
- +Expand

Computed Properties

Exact Mass: 51.01430
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Heavy Atom Count: 2
Complexity: 0
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Surface Charge: 0
Topological Polar Surface Area: 1

Experimental Properties

LogP: 0.10610
PSA: 38.80000
Boiling Point: 33.33°C (estimate)
Melting Point: 118°C
Color/Form: White orthorhombic crystal.Sublimation in vacuum.Easily at room temperaturedecompositionHydrogen sulfide and ammonia.
Solubility: It is easily soluble in water and ethanol to form a white solution, then turns yellow, slightly soluble in acetone, slightly insoluble in ether and benzene
Density: 1.17

ammonium hydrogensulfide Related Literature

1. Radiofrequency atomization and excitation with a hot graphite cup electrode for trace element determination by atomic emission spectrometry

J. Anal. At. Spectrom., 1992,7, 539-544
2. Symmetry and polar-π effects on the dynamics of enshrouded aryl-alkyne molecular rotors†

Arif R. Karim,Anthony Linden,Kim K. Baldridge,Jay S. Siegel Chem. Sci., 2010,1, 102-110
3. Event-triggered logical flow control for comprehensive process integration of multi-step assays on centrifugal microfluidic platforms†

Lab Chip, 2014,14, 2249-2258
4. An enantio- and stereocontrolled synthesis of (−)-mycestericin E via cinchona alkaloid-catalyzed asymmetric Baylis–Hillman reactionElectronic supplementary information (ESI) available: experimental details. See http://www.rsc.org/suppdata/cc/b1/b106471c/

Yoshiharu Iwabuchi,Mariko Furukawa,Tomoyuki Esumi,Susumi Hatakeyama Chem. Commun., 2001, 2030-2031
5. Which one is faster? A kinetic investigation of Pd and Ni catalyzed Negishi-type oxidative coupling reactions†

Jie Xin,Heng Zhang Dalton Trans., 2015,44, 19777-19781
6. Development of a triple spike methodology for validation of butyltin compounds speciation analysis by isotope dilution mass spectrometry

Pablo Rodríguez-González,Jorge Ruiz Encinar,J. Ignacio García Alonso,Alfredo Sanz-Medel J. Anal. At. Spectrom., 2004,19, 685-691
7. Modification of Cunanoparticles with a disulfide for polyimide metallization†

Wei-Ping Dow,Guo-Liang Liao,Shang-En Huang,Sinn-Wen Chen J. Mater. Chem., 2010,20, 3600-3609
8. Cocoa flavanol supplementation preserves early and late radial artery function after transradial catheterization†

Michael Gröne,Miriam Schillings,Dragos Duse,Nicolas Kramser,Christine Quast,Christian Heiss,Roberto Sansone,Christian Jung,Ralf Erkens Food Funct., 2023,14, 4824-4835
9. Book Review

Nat. Prod. Rep., 1998,15, 111-111
10. Microfluidic 68Ga-labeling: a proof of principle study

Cecile Philippe,Verena Pichler,Marcus Hacker Dalton Trans., 2018,47, 5997-6004

12124-99-1 (ammonium hydrogensulfide) Related Products

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